5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxamide

• IUPAC Name: 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxamide
• InChI: InChI=1S/C15H14N2O2/c16-15(19)11-8-9-17-12(11)6-7-13(17)14(18)10-4-2-1-3-5-10/h1-7,11H,8-9H2,(H2,16,19)
• InChI Key: HZKHUYLRRZJMEH-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)N
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol

Description

5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the pyrrolizine family of compounds and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Anticancer and Anti-Inflammatory Properties

A key application of derivatives of 5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxamide is in the field of cancer and inflammation treatment. Studies have shown that certain derivatives exhibit potent anti-inflammatory and anticancer activities. For example, some compounds in this category have demonstrated high cytotoxicity against various cancer cell lines, such as MCF-7, A2780, and HT29. The substituents on the phenyl rings play a crucial role in determining the efficacy of these compounds in both anti-inflammatory and anticancer activities (Gouda et al., 2018).

Antimicrobial Properties

Another application is in the area of antimicrobial treatments. Some derivatives of this compound have shown moderate to weak activity against various bacteria, including Gram-positive bacteria like Staphylococcus aureus. This indicates potential for developing new antimicrobial agents (Barsoum & Nawar, 2003).